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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylaniline

Cat. No.: B042851 Get Quote

An In-Depth Technical Guide on 2,4-Dichloro-6-methylaniline

This guide provides a comprehensive overview of the chemical properties of 2,4-Dichloro-6-
methylaniline, a compound of interest for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
2,4-Dichloro-6-methylaniline is an aniline derivative characterized by the presence of two

chlorine atoms and one methyl group attached to the benzene ring. Its chemical structure and

properties are fundamental for its application in chemical synthesis and pharmaceutical

research.

Quantitative Data Summary
The key quantitative data for 2,4-Dichloro-6-methylaniline are summarized in the table below

for easy reference and comparison.
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Property Value

Molecular Weight 176.04 g/mol [1]

Molecular Formula C₇H₇Cl₂N[1]

IUPAC Name 2,4-dichloro-6-methylaniline[1]

CAS Number 30273-00-8[1]

SMILES String Cc1cc(Cl)cc(Cl)c1N

Molecular Structure Visualization
The two-dimensional chemical structure of 2,4-Dichloro-6-methylaniline is depicted in the

diagram below. This visualization illustrates the arrangement of atoms and the substitution

pattern on the aniline core.

Caption: Chemical structure of 2,4-Dichloro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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